Cas no 25545-88-4 (4H-1,2,4-triazol-4-amine hydrochloride)
25545-88-4 structure
Product Name:4H-1,2,4-triazol-4-amine hydrochloride
CAS No:25545-88-4
MF:C2H5ClN4
MW:120.540898084641
MDL:MFCD00035218
CID:274858
PubChem ID:2774270
Update Time:2025-04-19
4H-1,2,4-triazol-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Triazol-4-amine,hydrochloride (1:1)
- [4-amino-1,2,4-triazolium][Cl]
- 4-AMINO-1,2,4-TRIAZOLE HYDROCHLORIDE
- 4H-1,2,4-triazol-4-amine
- 10495-63-3
- 1,2,4-triazol-4-amine;hydrochloride
- AKOS005175613
- SCHEMBL6357422
- CS-0336176
- DTXSID50378968
- FT-0727891
- 25545-88-4
- NSC-164934
- 4-Amino-1,2,4-triazolehydrochloride
- FT-0617425
- MFCD00035218
- 4H-1,2,4-triazol-4-amine hydrochloride
- 4H-1,2,4-triazol-4-aminehydrochloride
- NSC164934
-
- MDL: MFCD00035218
- Inchi: 1S/C2H4N4.ClH/c3-6-1-4-5-2-6;/h1-2H,3H2;1H
- InChI Key: BSMKWRYLGIMNSN-UHFFFAOYSA-N
- SMILES: Cl.N1(C=NN=C1)N
Computed Properties
- Exact Mass: 120.02045
- Monoisotopic Mass: 120.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 38.8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- Color/Form: NA
- Density: 1.59
- Melting Point: 86 °C
- Boiling Point: 267.6°Cat760mmHg
- Flash Point: 115.7°C
- Refractive Index: 1.739
- PSA: 56.73
- LogP: 0.37510
4H-1,2,4-triazol-4-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
4H-1,2,4-triazol-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954965-250mg |
4H-1,2,4-triazol-4-amine hydrochloride |
25545-88-4 | 250mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H954965-500mg |
4H-1,2,4-triazol-4-amine hydrochloride |
25545-88-4 | 500mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H954965-2.5g |
4H-1,2,4-triazol-4-amine hydrochloride |
25545-88-4 | 2.5g |
$ 365.00 | 2022-06-04 | ||
| OTAVAchemicals | 7413030687-50MG |
4H-1,2,4-triazol-4-amine hydrochloride |
25545-88-4 | 95% | 50MG |
$58 | 2023-06-25 | |
| OTAVAchemicals | 7413030687-100MG |
4H-1,2,4-triazol-4-amine hydrochloride |
25545-88-4 | 95% | 100MG |
$104 | 2023-06-25 | |
| OTAVAchemicals | 7413030687-250MG |
4H-1,2,4-triazol-4-amine hydrochloride |
25545-88-4 | 95% | 250MG |
$173 | 2023-06-25 |
4H-1,2,4-triazol-4-amine hydrochloride Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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